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Cat. No.: B1176679

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the molecular structure of

the CD200 protein, a critical immunomodulatory molecule. The following sections detail its

structural properties, interaction with its receptor, downstream signaling pathways, and key

experimental protocols for its study, presented with the clarity and detail required for advanced

research and therapeutic development.

Core Molecular Structure of CD200
CD200, also known as OX-2, is a type I transmembrane glycoprotein and a member of the

immunoglobulin (Ig) superfamily.[1][2] Its structure is highly conserved across species and

plays a crucial role in regulating the immune system, particularly myeloid cell activity.[1][3]

Domain Architecture
The CD200 protein consists of four main domains: an extracellular region, a transmembrane

domain, and a short cytoplasmic tail.[2][4] The extracellular portion is composed of two Ig-like

domains: an N-terminal variable-like (V-like) domain and a membrane-proximal constant-2-like
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(C2-like) domain.[1][5] The interaction with its receptor, CD200R, is mediated through these N-

terminal Ig-like domains.[1][3] The cytoplasmic tail is short and lacks intrinsic signaling motifs,

suggesting it does not directly transduce intracellular signals.[3]

Post-Translational Modifications
Glycosylation: CD200 is a heavily glycosylated protein.[1] In mice, six potential N-linked

glycosylation sites have been identified in the extracellular domain at asparagine residues N65,

N73, N80, N127, N151, and N160.[1] This extensive glycosylation is thought to be important for

the protein's stability and function, although it does not directly participate in the binding

interface with CD200R.[1]

Disulfide Bonds: The Ig-like domains of CD200 contain canonical disulfide bonds that link beta-

strands B and F, which are characteristic of this protein superfamily.[1] Additionally, an exposed

disulfide bond is present between beta-strands F and G in the V-like domain, a feature that is

conserved among CD200 orthologs.[1]

Quantitative Molecular Data
The following tables summarize key quantitative data regarding the molecular properties of

CD200 and its interaction with its receptor, CD200R.

Table 1: Molecular Properties of CD200
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Property Human CD200 Mouse CD200 Source(s)

Molecular Weight

(Glycosylated)

40-45 kDa

(recombinant,

HEK293)

~45 kDa [6][7]

Molecular Weight

(Non-glycosylated)

24.8 kDa

(recombinant, E. coli)
- [8]

Amino Acid Length

(precursor)
- 278 [7]

Signal Sequence

Met1-Gly232

(recombinant

construct)

30 amino acids [6][7]

Extracellular Domain

(ECD)
- 202 amino acids [7]

Transmembrane

Domain
- 27 amino acids [7]

Cytoplasmic Domain - 19 amino acids [2][7]

N-linked Glycosylation

Sites
-

N65, N73, N80, N127,

N151, N160
[1]

Disulfide Bonds

Canonical Ig-like (B-

F), Exposed in V-like

(F-G)

Canonical Ig-like (B-

F), Exposed in V-like

(F-G)

[1]

Table 2: Binding Affinity of the CD200-CD200R Interaction
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Interacting Species
Dissociation
Constant (KD)

Experimental
Conditions

Source(s)

Human CD200 -

Human CD200R
0.5 µM

Surface Plasmon

Resonance
[9]

Mouse CD200 -

Mouse CD200R
~4 µM

Surface Plasmon

Resonance
[10]

Mouse CD200 -

Mouse CD200R
4.8 µM

Surface Plasmon

Resonance
[11]

Mouse CD200 -

Mouse CD200R
7 µM 37°C [1]

HHV-8 K14 - Human

CD200R
~0.5 µM - [3]

CD200-CD200R Signaling Pathway
The interaction between CD200 and its primary inhibitory receptor, CD200R1, initiates a

signaling cascade that leads to the downregulation of myeloid cell activation.[3] This pathway is

crucial for maintaining immune homeostasis and preventing excessive inflammation.[11]

Upon ligand binding, the tyrosine residues within the NPxY motifs in the cytoplasmic tail of

CD200R1 become phosphorylated.[3] This phosphorylation event creates docking sites for the

adaptor proteins Dok1 and Dok2.[3] The recruitment of Dok2 is particularly important and leads

to the subsequent recruitment of RasGAP (Ras GTPase-activating protein).[3] RasGAP, in turn,

inhibits the Ras-MAPK signaling pathway, including the downstream effectors ERK, p38, and

JNK.[2] This inhibition ultimately results in a suppressed inflammatory response.[2]
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CD200-CD200R1 signaling cascade.

Experimental Protocols
This section provides detailed methodologies for key experiments used to study the molecular

structure and function of the CD200 protein.

Recombinant Expression and Purification of CD200
Extracellular Domain
This protocol outlines the expression of the soluble extracellular domain of CD200 in a

mammalian expression system, which is suitable for structural and binding studies.

Vector Construction: The cDNA encoding the extracellular domain of human or mouse

CD200 is cloned into a mammalian expression vector, often with a C-terminal polyhistidine

(His) tag to facilitate purification.

Cell Transfection: The expression vector is transfected into a suitable mammalian cell line,

such as Chinese Hamster Ovary (CHO) or Human Embryonic Kidney (HEK293) cells, using

a suitable transfection reagent.[1][6]

Protein Expression and Harvesting: The transfected cells are cultured in an appropriate

medium. The secreted recombinant CD200 is harvested from the cell culture supernatant
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after a suitable expression period.

Purification:

The supernatant is first clarified by centrifugation and filtration.

The His-tagged CD200 is purified using immobilized metal affinity chromatography

(IMAC).

For structural studies requiring deglycosylation, the purified protein can be treated with

endoglycosidase H to remove high-mannose N-linked glycans.[1]

Further purification to remove glycoform heterogeneity can be achieved using

concanavalin A affinity chromatography.[1]

Quality Control: The purity and homogeneity of the recombinant protein are assessed by

SDS-PAGE and size-exclusion chromatography. Protein identity is confirmed by Western

blotting or mass spectrometry.
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Workflow for recombinant CD200 expression.

Surface Plasmon Resonance (SPR) for Binding Kinetics
SPR is a label-free technique used to measure the kinetics of biomolecular interactions in real-

time.
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Chip Preparation: A sensor chip (e.g., CM5) is activated for ligand immobilization.

Ligand Immobilization: Recombinant CD200R is immobilized on the sensor chip surface at a

desired density. A control flow cell is prepared for background subtraction.

Analyte Injection: A series of concentrations of purified recombinant CD200 (the analyte) are

injected over the sensor chip surface at a constant flow rate.

Data Acquisition: The association of CD200 to the immobilized CD200R is monitored in real-

time, followed by a dissociation phase where buffer is flowed over the chip.

Data Analysis: The resulting sensorgrams are fitted to a suitable binding model (e.g., 1:1

Langmuir binding) to determine the association rate constant (ka), dissociation rate constant

(kd), and the equilibrium dissociation constant (KD).

X-ray Crystallography for 3D Structure Determination
This technique is used to determine the atomic-resolution three-dimensional structure of the

CD200 protein.

Protein Preparation: Highly pure and homogeneous CD200 protein (typically the extracellular

domain) is required, often at a high concentration (2-50 mg/mL).[12]

Crystallization: The protein is mixed with a precipitant solution, and crystals are grown using

methods such as hanging-drop or sitting-drop vapor diffusion.[12][13] This process is often

screened across a wide range of conditions to find those that yield diffraction-quality crystals.

X-ray Diffraction: The protein crystals are exposed to a high-intensity X-ray beam, and the

resulting diffraction pattern is recorded.[14]

Data Processing and Structure Solution: The diffraction data are processed to determine the

electron density map of the protein. A three-dimensional model of the protein is then built into

this map and refined to high resolution.[14]

Mixed Lymphocyte Reaction (MLR) for Functional
Assessment

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 11 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC3182643/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3182643/
https://sites.google.com/colgate.edu/xrd-protocols/home/crystallization-of-proteins
https://phys.libretexts.org/Courses/University_of_California_Davis/Biophysics_200A%3A_Current_Techniques_in_Biophysics/X-ray_Protein_Crystallography
https://phys.libretexts.org/Courses/University_of_California_Davis/Biophysics_200A%3A_Current_Techniques_in_Biophysics/X-ray_Protein_Crystallography
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1176679?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The MLR is an in vitro assay to assess the immunosuppressive function of CD200.

Cell Isolation: Peripheral blood mononuclear cells (PBMCs) are isolated from two different

healthy donors.[15]

Preparation of Stimulator and Responder Cells: PBMCs from one donor (stimulator cells) are

rendered non-proliferative by irradiation or treatment with mitomycin C. PBMCs from the

second donor serve as responder cells.[15]

Co-culture: Responder and stimulator cells are co-cultured. To test the function of CD200, a

blocking antibody against CD200 or CD200R can be added to the co-culture.

Measurement of Proliferation: After several days of incubation, T cell proliferation in the

responder population is measured, typically by the incorporation of a labeled nucleotide

(e.g., BrdU or ³H-thymidine).[15]

Data Analysis: A decrease in proliferation in the presence of a functional CD200-CD200R

interaction, and a reversal of this suppression with a blocking antibody, indicates the

immunosuppressive activity of CD200. Cytokine levels in the supernatant can also be

measured by ELISA to assess the functional outcome.[16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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